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Compound of Interest

Compound Name: Tetraoctylammonium chloride

Cat. No.: B1589587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Tetraoctylammonium chloride (TOACl) is a quaternary ammonium salt with the

chemical formula C₃₂H₆₈ClN.[1] It is recognized for its utility as a phase-transfer catalyst, which

facilitates reactions between substances located in different immiscible phases, a crucial

function in various organic synthesis processes.[1] Its hydrophobic nature, owing to the four

long-chain octyl groups, makes it valuable in the chemical and pharmaceutical industries for

enhancing the solubility of organic compounds and in the formulation of surfactants and

emulsifiers.[1] This document provides a detailed overview of its key physical properties,

supported by experimental methodologies and logical workflow visualizations.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Tetraoctylammonium chloride are

summarized below. These properties are essential for its handling, application in experimental

settings, and for safety considerations.
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Property Value Source(s)

IUPAC Name tetraoctylazanium chloride [2]

CAS Number 3125-07-3 [1][2][3][4]

Molecular Formula C₃₂H₆₈ClN [1][2][3]

Molecular Weight 502.34 g/mol [1][2][3][4]

Appearance
Colorless solid; White

crystal/powder
[1][3][5]

Form Crystals

Melting Point 50 - 54 °C [1][3]

Boiling Point
Not Applicable / No data

available
[3]

Solubility

Data not explicitly quantified in

sources. Its hydrophobic

nature suggests solubility in

organic solvents, while its salt

character may confer some

aqueous solubility. It is noted

to enhance the solubility of

organic compounds in

aqueous solutions.[1]

[1]

Purity (Assay) ≥97% (by titration) [1]

PubChem ID 11996614 [1][2]

Experimental Protocols: Determination of Melting
Point
The melting point is a critical parameter for confirming the identity and purity of a crystalline

solid. Below is a standard methodology for its determination using a digital melting point

apparatus.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tetraoctylammonium-chloride
https://www.chemimpex.com/products/36777
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraoctylammonium-chloride
https://hoffmanchemicals.com/products/tetraoctylammonium-chloride
https://www.sigmaaldrich.com/SG/en/product/aldrich/87991
https://www.chemimpex.com/products/36777
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraoctylammonium-chloride
https://hoffmanchemicals.com/products/tetraoctylammonium-chloride
https://www.chemimpex.com/products/36777
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraoctylammonium-chloride
https://hoffmanchemicals.com/products/tetraoctylammonium-chloride
https://www.sigmaaldrich.com/SG/en/product/aldrich/87991
https://www.chemimpex.com/products/36777
https://hoffmanchemicals.com/products/tetraoctylammonium-chloride
https://www.sigmaaldrich.com/US/en/product/aldrich/87991?context=p
https://www.chemimpex.com/products/36777
https://hoffmanchemicals.com/products/tetraoctylammonium-chloride
https://hoffmanchemicals.com/products/tetraoctylammonium-chloride
https://www.chemimpex.com/products/36777
https://www.chemimpex.com/products/36777
https://www.chemimpex.com/products/36777
https://www.chemimpex.com/products/36777
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraoctylammonium-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To determine the melting point range of a solid sample of Tetraoctylammonium
chloride.

Materials:

Tetraoctylammonium chloride sample

Capillary tubes (sealed at one end)

Digital melting point apparatus

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the Tetraoctylammonium chloride sample is completely dry. If

necessary, dry under a vacuum. Gently crush a small amount of the crystals into a fine

powder using a mortar and pestle.

Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to

pack a small amount of the powder into the tube. The packed sample height should be

approximately 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating and Observation:

Set the apparatus to heat at a rapid rate initially to approach the expected melting point

(e.g., to ~45 °C).

Once the temperature is within 5-10 °C of the expected melting point (50-54 °C), reduce

the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

Carefully observe the sample through the magnifying lens.
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Data Recording:

Record the temperature at which the first drop of liquid appears. This is the lower limit of

the melting range.

Record the temperature at which the last solid crystal melts completely. This is the upper

limit of the melting range.

Purity Assessment: A sharp melting range (typically ≤ 2 °C) is indicative of a pure substance.

A broad melting range often suggests the presence of impurities.

Visualizations: Workflows and Relationships
Logical Workflow for Chemical Substance
Characterization
The following diagram illustrates a standard workflow for the physical and chemical

characterization of a substance like Tetraoctylammonium chloride, from sample reception to

data analysis.
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Figure 1: Workflow for Physical & Chemical Characterization
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Caption: Workflow for Physical & Chemical Characterization.
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Logical Relationship of Applications
This diagram shows how the core properties of Tetraoctylammonium chloride lead to its

diverse applications.

Figure 2: Relationship of Properties to Applications
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Caption: Relationship of Properties to Applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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